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Compound of Interest

2-Amino-5-ethylphenol
Compound Name:
hydrochloride

Cat. No.: B177001

An In-depth Technical Guide to 2-Amino-5-
ethylphenol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties, applications, and analytical methodologies for 2-Amino-5-ethylphenol
hydrochloride (CAS: 149861-22-3). The information is intended to support research,
development, and quality control activities involving this compound.

Core Physical and Chemical Properties

2-Amino-5-ethylphenol hydrochloride is a substituted aromatic amine that serves as a key
intermediate in various chemical syntheses. Its physical and chemical characteristics are
crucial for its handling, storage, and application in further manufacturing processes.
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Property Value Source(s)
2-amino-5-

IUPAC Name _ [1]
ethylphenol;hydrochloride
2-AMINO-5-ETHYLPHENOL

Synonyms HCL, 6-Amino-m-ethylphenol [1]
hydrochloride

CAS Number 149861-22-3 [2]

Molecular Formula CsH12CINO or CsH11NO-HCI [11[3]

Molecular Weight 173.64 g/mol [1][4]
White to off-white crystalline

Appearance powder; White to Light Brown [2]
Solid

Melting Point >163°C (decomposes) [2]
Soluble in water and ethanol;

Solubility Slightly soluble in DMSO and [2]
Methanol

Purity (Typical) >98% (by HPLC)

Hygroscopic; solutions are
Stability stable for 7 days at room [2][5]

temperature.[2][5]

Synthesis and Industrial Applications

2-Amino-5-ethylphenol hydrochloride is primarily utilized as a versatile intermediate in the
synthesis of a wide range of organic compounds. Its reactivity, stemming from the amino and
phenolic hydroxyl groups, allows for its incorporation into larger, more complex molecules.

A general workflow for the synthesis and application of 2-Amino-5-ethylphenol hydrochloride
is illustrated below. The synthesis often involves the reaction of 2-amino-5-ethylphenol with
hydrochloric acid to produce the hydrochloride salt.[3] A more general industrial preparation for
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2-amino-5-alkyl-phenols involves the alkaline hydrolysis of 2-amino-5-alkyl-benzenesulfonic
acids under pressure.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-5-ethylphenol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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